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Compound of Interest

5-Fluoro-2-
Compound Name: _ ) )
(Trifluoromethyl)Phenylacetic Acid

Cat. No.: B1302116

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the spectroscopic and
analytical methodologies for the characterization of 5-Fluoro-2-(trifluoromethyl)phenylacetic
acid (CAS No. 239135-52-5). While specific experimental spectroscopic data for this
compound is not widely available in public databases, this document outlines the expected
physicochemical properties and provides detailed, representative experimental protocols for its
analysis using Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS),
and Fourier-Transform Infrared (FTIR) spectroscopy. This guide is intended to serve as a
practical resource for researchers in the fields of medicinal chemistry, material science, and
drug development, offering standardized procedures for the rigorous characterization of this
and similar fluorinated aromatic compounds.

Introduction

5-Fluoro-2-(trifluoromethyl)phenylacetic acid is a fluorinated aromatic carboxylic acid of
interest in various chemical and pharmaceutical research domains. Its structural complexity,
featuring both a fluorine atom and a trifluoromethyl group on the phenyl ring, necessitates a
multi-technique approach for unambiguous characterization. This guide details the standard
spectroscopic methods employed for the structural elucidation and purity assessment of such
compounds.
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Physicochemical Properties

A summary of the key physical and chemical properties of 5-Fluoro-2-
(trifluoromethyl)phenylacetic acid is presented in Table 1. This data is compiled from various
chemical supplier databases.

Table 1: Physicochemical Properties of 5-Fluoro-2-(trifluoromethyl)phenylacetic acid

Property Value

CAS Number 239135-52-5

Molecular Formula CoHeF402

Molecular Weight 222.14 g/mol

Appearance Solid

Melting Point 112-115°C

Boiling Point 241.4 °C at 760 mmHg (Predicted)

nchi 1S/C9H6F402/c10-6-1-2-7(9(11,12)13)5(3-6)4-
8(14)15/h1-3H,4H2,(H,14,15)

SMILES 0O=C(0O)Cclcc(F)ccclC(F)(F)F

Spectroscopic Analysis Workflow

The structural characterization of a novel or synthesized compound like 5-Fluoro-2-
(trifluoromethyl)phenylacetic acid typically follows a logical workflow to ensure
comprehensive analysis. The following diagram illustrates this general process.
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 To cite this document: BenchChem. [Spectroscopic and Analytical Profile of 5-Fluoro-2-
(trifluoromethyl)phenylacetic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1302116#spectroscopic-data-for-5-fluoro-2-
trifluoromethyl-phenylacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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